Cas no 957001-19-3 (1-[(2S)-2-(tert-butoxycarbonylamino)-3-(1H-indol-3-yl)propanoyl]piperidine-4-carboxylic acid)

• Product Name: 1-[(2S)-2-(tert-butoxycarbonylamino)-3-(1H-indol-3-yl)propanoyl]piperidine-4-carboxylic acid
• CAS No: 957001-19-3
• MF: C₂₂H₂₉N₃O₅
• MW: 415.48276591301
• MDL: MFCD05668002
• CID: 5570515
• Update Time: 2025-05-20

1-[(2S)-2-(tert-butoxycarbonylamino)-3-(1H-indol-3-yl)propanoyl]piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2S)-2-(tert-butoxycarbonylamino)-3-(1H-indol-3-yl)propanoyl]piperidine-4-carboxylic acid

• MDL： MFCD05668002
• Inchi： 1S/C22H29N3O5/c1-22(2,3)30-21(29)24-18(12-15-13-23-17-7-5-4-6-16(15)17)19(26)25-10-8-14(9-11-25)20(27)28/h4-7,13-14,18,23H,8-12H2,1-3H3,(H,24,29)(H,27,28)/t18-/m0/s1
• InChI Key： IBKKEOYSFHLJFO-SFHVURJKSA-N
• SMILES： N1(C(=O)[C@@H](NC(OC(C)(C)C)=O)CC2C3=C(NC=2)C=CC=C3)CCC(C(O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 1-[(2S)-2-(tert-butoxycarbonylamino)-3-(1H-indol-3-yl)propanoyl]piperidine-4-carboxylic acid

Introduction to 1-[(2S)-2-(tert-butoxycarbonylamino)-3-(1H-indol-3-yl)propanoyl]piperidine-4-carboxylic acid (CAS No. 957001-19-3) in Modern Chemical Biology

The compound 1-[(2S)-2-(tert-butoxycarbonylamino)-3-(1H-indol-3-yl)propanoyl]piperidine-4-carboxylic acid, identified by the CAS number 957001-19-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology. The presence of key functional groups, including a protected amino group, an indole moiety, and a piperidine core, positions this compound as a versatile scaffold for further chemical manipulation and biological evaluation.

Recent studies have highlighted the importance of chiral piperidine derivatives in the development of novel therapeutic agents. The stereochemical configuration at the proline-derived carbon (indicated by the (2S) designation) is particularly noteworthy, as it contributes to the unique pharmacophoric properties of the molecule. This specificity has been leveraged in the design of targeted inhibitors and modulators, which are critical for understanding complex biological pathways. The indole ring, a well-documented pharmacological scaffold, further enhances the compound's potential by introducing aromaticity and hydrogen bonding capabilities, which are essential for receptor binding and metabolic stability.

In the context of drug discovery, the tert-butoxycarbonyl (Boc) group serves as an effective protecting group for the amino functionality. This protection is crucial during synthetic protocols, allowing for selective modifications at other positions without unintended side reactions. The Boc group can be later removed under mild acidic conditions, facilitating access to the free amine for subsequent derivatization. Such synthetic flexibility makes 1-[(2S)-2-(tert-butoxycarbonylamino)-3-(1H-indol-3-yl)propanoyl]piperidine-4-carboxylic acid a valuable intermediate in multi-step organic syntheses aimed at producing novel bioactive molecules.

Current research endeavors are increasingly focused on harnessing indole derivatives for their diverse biological activities. The indole moiety is prominently featured in numerous pharmacologically active compounds, including neurotransmitter receptor ligands and antitumor agents. The incorporation of this scaffold into 1-[(2S)-2-(tert-butoxycarbonylamino)-3-(1H-indol-3-yl)propanoyl]piperidine-4-carboxylic acid not only enhances its structural complexity but also opens avenues for exploring its interaction with biological targets such as G-protein coupled receptors (GPCRs) and ion channels. Preliminary computational studies suggest that this compound may exhibit binding affinity to certain protein kinases, which are implicated in various diseases ranging from cancer to inflammatory disorders.

The piperidine ring in 1-[(2S)-2-(tert-butoxycarbonylamino)-3-(1H-indol-3-yl)propanoyl]piperidine-4-carboxylic acid contributes significantly to its physicochemical properties, including solubility and metabolic stability. Piperidine derivatives are known for their favorable pharmacokinetic profiles, making them attractive candidates for oral administration. The presence of both hydrophobic and polar regions within the molecule ensures adequate solubility in both aqueous and organic solvents, which is advantageous for formulation development and bioavailability studies.

Advances in synthetic methodologies have enabled more efficient access to complex molecules like 1-[(2S)-2-(tert-butoxycarbonylamino)-3-(1H-indol-3-yl)propanoyl]piperidine-4-carboxylic acid. Techniques such as asymmetric catalysis and chiral resolution have been employed to ensure high enantiomeric purity, which is critical for biological activity. These methods not only streamline synthesis but also reduce costs associated with downstream purification processes. The growing emphasis on green chemistry has further driven innovation in synthetic routes, minimizing waste generation and improving overall sustainability.

The potential therapeutic applications of 1-[(2S)-2-(tert-butoxycarbonylamino)-3-(1H-indol-3-yl)propanoyl]piperidine-4-carboxylic acid are being actively explored in preclinical studies. Researchers are investigating its efficacy as a modulator of neurotransmitter release and as an antagonist against overactive receptors implicated in neurological disorders. Additionally, its structural features make it a promising candidate for developing novel antibiotics or antiviral agents by targeting bacterial enzymes or viral proteases that differ from existing drug targets.

In conclusion, 1-[(2S)-2-(tert-butoxycarbonylamino)-3-(1H-indol-3-yl)propanoyl]piperidine-4-carboxylic acid (CAS No. 957001-19-3) exemplifies the intersection of innovative chemistry with biomedical research. Its unique structural attributes offer a rich foundation for designing molecules with tailored biological activities. As synthetic chemistry continues to evolve, compounds like this will play an increasingly pivotal role in addressing unmet medical needs through targeted drug development strategies.